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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of a representative Certificate of
Analysis (CoA) for Lodoxamide Impurity 2-d10. Lodoxamide is a mast cell stabilizer used in
the treatment of allergic conjunctivitis. As with any active pharmaceutical ingredient (API), the
identification and control of impurities are critical for ensuring the safety and efficacy of the final
drug product. Lodoxamide Impurity 2 is a potential process-related impurity or degradation
product. The deuterated form, Lodoxamide Impurity 2-d10, is synthesized for use as an
internal standard in quantitative analytical methods, such as liquid chromatography-mass
spectrometry (LC-MS), to ensure accurate measurement of the corresponding non-labeled
impurity in Lodoxamide drug substance and formulated products.

Common impurities in Lodoxamide can arise from starting materials, by-products of the
synthesis, or degradation of the API. These can include products of hydrolysis, oxidation, or
dehalogenation.[1] This guide will present a plausible structure for Lodoxamide Impurity 2
based on hydrolysis and detail the analytical testing and data that would be expected on a CoA
for its deuterated analogue.
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Representative Certificate of Analysis: Lodoxamide
Impurity 2-d10

This section details a typical Certificate of Analysis for a batch of Lodoxamide Impurity 2-d10.

Product Information

Product Name Lodoxamide Impurity 2-d10

] 2-((3-amino-2-chloro-5-cyanophenyl)amino)-2-
Chemical Name
oxoacetic acid-d

Proposed Structure (See Figure 1 below)
Molecular Formula C9H4DCIN403
Molecular Weight 259.63 g/mol

Batch Number VPI-LI2D10-20251205
Date of Manufacture December 2025

Retest Date December 2027
Storage Conditions 2-8°C, protect from light

Figure 1: Proposed Chemical Structures

e A) Lodoxamide: N,N'-(2-chloro-5-cyano-m-phenylene)dioxamic acid

e B) Lodoxamide Impurity 2 (Proposed): 2-((3-amino-2-chloro-5-cyanophenyl)amino)-2-
oxoacetic acid (formed by hydrolysis of one of the dioxamic acid side chains).

e C) Lodoxamide Impurity 2-d10: The deuterated internal standard. The position of the
deuterium atom is on the carboxylic acid proton.
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Analytical Test Acceptance Criteria Result Method Reference
White to off-white ]
Appearance ) Conforms Visual
solid
Identity (*H NMR) Conforms to structure Conforms NMR-001
Identity (Mass
Conforms to structure Conforms MS-001
Spectrometry)
Purity (HPLC) > 98.0% 99.2% HPLC-001
Isotopic Purity (Mass
=99 atom % D 99.5 atom % D MS-001
Spec.)
Residual Solvents Conforms to ICH Q3C  Conforms GC-001
Water Content (Karl
<1.0% 0.3% KF-001

Fischer)

Experimental Protocols

Detailed methodologies for the key analytical tests cited in the Certificate of Analysis are

provided below.

High-Performance Liquid Chromatography (HPLC) for

Purity Assessment (Method: HPLC-001)

This method is used to determine the purity of Lodoxamide Impurity 2-d10 by separating it

from other related substances.

(DAD).

Mobile Phase A: 0.1% Formic acid in Water.

Column: Waters XBridge C18, 4.6 x 150 mm, 3.5 pum.

Mobile Phase B: 0.1% Formic acid in Acetonitrile.

Instrumentation: Agilent 1260 Infinity Il LC System or equivalent, with a Diode Array Detector
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e Gradient Program:

Time (min) % Mobile Phase B
0.0 5
20.0 95
25.0 95
251 5
| 30.0|5]

e Flow Rate: 1.0 mL/min.
e Column Temperature: 30°C.
o Detection Wavelength: 254 nm.

« Injection Volume: 10 pL.

o Sample Preparation: Dissolve 1 mg of the sample in 1 mL of a 50:50 mixture of Mobile

Phase A and Mobile Phase B.

Mass Spectrometry (MS) for Identity and Isotopic Purity

(Method: MS-001)

This method confirms the molecular weight of the compound and determines its isotopic purity.

Mass Range: 50 - 1000 m/z.

Capillary Voltage: 3500 V.

Fragmentor Voltage: 175 V.

Instrumentation: Agilent 6545XT AdvanceLink Q-TOF LC/MS or equivalent.

lonization Mode: Electrospray lonization (ESI), positive and negative modes.
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e Gas Temperature: 325°C.
e Sheath Gas Flow: 11 L/min.

o Sample Infusion: The sample is introduced via the HPLC system under the conditions
described in HPLC-001.

o Data Analysis: The mass spectrum is analyzed for the parent ion corresponding to the
molecular weight of Lodoxamide Impurity 2-d10. Isotopic purity is determined by
comparing the peak intensities of the deuterated and non-deuterated parent ions.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Identity (Method: NMR-001)

IH NMR spectroscopy is used to confirm the chemical structure of the impurity.
 Instrumentation: Bruker Avance Il 400 MHz spectrometer or equivalent.

o Solvent: Dimethyl sulfoxide-d6 (DMSO-d6).

+ Reference: Tetramethylsilane (TMS) at 0.00 ppm.

o Sample Concentration: Approximately 5 mg/mL.

» Data Acquisition: Standard *H NMR pulse sequence.

o Data Analysis: The chemical shifts, multiplicities, and integrations of the observed protons
are compared to the expected signals for the proposed structure of Lodoxamide Impurity 2.
The absence of a signal for the carboxylic acid proton is indicative of successful deuteration.

Mandatory Visualizations

The following diagrams illustrate the workflow for the characterization of Lodoxamide Impurity
2-d10.
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Caption: Workflow for the analysis of Lodoxamide Impurity 2-d10.
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Caption: Logical relationship from API to deuterated impurity standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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